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Compound of Interest

Compound Name:
Methyl 4-bromo-3-

hydroxybenzoate

Cat. No.: B121415 Get Quote

As researchers and scientists at the forefront of drug development, our work with novel

chemical entities demands an unwavering commitment to safety. Methyl 4-bromo-3-
hydroxybenzoate, a key intermediate in the synthesis of various pharmaceuticals, requires

meticulous handling to mitigate its inherent risks. This guide provides an in-depth, procedural

framework for the safe use of this compound, grounded in scientific principles and field-proven

best practices. Our objective is to empower you with the knowledge to not only follow safety

protocols but to understand the causality behind them, ensuring a secure and productive

laboratory environment.

Hazard Identification and Risk Assessment:
Understanding the "Why"
Methyl 4-bromo-3-hydroxybenzoate presents several health hazards that necessitate a

thorough risk assessment before any handling.[1][2][3] Understanding these risks is the first

step in implementing effective safety measures.

GHS Hazard Classifications:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed[1][2]

[4]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[3][5]

Serious Eye Damage/Irritation 1/2A
H318/H319: Causes serious

eye damage/irritation[1][2][3]

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation[1][2][3]

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects[2]

The presence of a bromine atom on the aromatic ring and a hydroxyl group contributes to its

reactivity and potential for biological interaction. Ingestion can lead to systemic toxicity, while

skin and eye contact can cause significant irritation and damage.[1][2] Inhalation of the dust

can irritate the respiratory tract.[1][2][3]

Personal Protective Equipment (PPE): Your First
Line of Defense
A comprehensive PPE strategy is non-negotiable when handling Methyl 4-bromo-3-
hydroxybenzoate. The selection of appropriate PPE is dictated by the compound's hazard

profile.
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PPE Component Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[6]

Protects against splashes and

airborne particles that can

cause serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant apron or

lab coat, and closed-toe

shoes.

Prevents skin contact, which

can lead to irritation.[7] Ensure

gloves are appropriate for the

specific solvent and have an

adequate breakthrough time.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.

Minimizes inhalation of dust

and vapors, which can cause

respiratory tract irritation.[5][7]
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2. Respirator (if needed)
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Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Preparation:

Designated Area: All work with Methyl 4-bromo-3-hydroxybenzoate should be conducted

in a designated area, such as a chemical fume hood, to control the release of dust and

vapors.[7]

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.[5][6]

Gather Materials: Have all necessary equipment and reagents within the fume hood before

starting your work to minimize movement in and out of the containment area.

Handling:

Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

prevent inhalation of fine particles.

Transfers: Use appropriate tools, such as spatulas or powder funnels, to transfer the solid.

Avoid creating dust clouds.

In Solution: When working with the compound in solution, handle it as you would any other

hazardous chemical, using appropriate glassware and containment.
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Emergency Procedures: Immediate and Effective
Response
In the event of an exposure or spill, a swift and correct response is crucial.

Exposure Type Immediate Action

Inhalation

Move the affected person to fresh air. If they are

not breathing, give artificial respiration. Seek

immediate medical attention.[3][6]

Skin Contact

Immediately remove all contaminated clothing.

Drench the affected skin with running water for

at least 15 minutes. Seek medical attention if

irritation persists.[2][3]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. If the person is conscious, give half a liter

of water to drink. Seek immediate medical

attention.[2][6]

Spill Response:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a labeled, sealed container for hazardous waste disposal.
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Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

Disposal Plan: Environmental Responsibility
Proper disposal of Methyl 4-bromo-3-hydroxybenzoate and its containers is essential to

protect the environment.

Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated waste.[7] Use a designated, properly labeled waste container.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste.

Institutional Procedures: Follow your institution's hazardous waste disposal procedures.[7]

Ensure the waste container is tightly sealed and stored in a designated satellite

accumulation area.

By integrating these safety protocols into your daily laboratory practices, you can confidently

and safely work with Methyl 4-bromo-3-hydroxybenzoate, advancing your research while

prioritizing personal and environmental well-being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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